Cas no 383870-96-0 (4-(4-Methoxy-3-nitrophenyl)morpholine)

• Product Name: 4-(4-Methoxy-3-nitrophenyl)morpholine
• CAS No: 383870-96-0
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 835483
• PubChem ID: 17747010
• Update Time: 2025-05-21

4-(4-Methoxy-3-nitrophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methoxy-3-nitrophenyl)morpholine
• Morpholine, 4-(4-methoxy-3-nitrophenyl)-
• 4-(4-Methoxy-3-nitro-phenyl)-morpholine
• 4-[4-(methyloxy)-3-nitrophenyl]morpholine
• 4-morpholino-2-nitroanisole
• AG-F-35356
• AGN-PC-01LPEW
• AK-79683
• ANW-68412
• CTK4H9874
• SureCN2033139
• 383870-96-0
• SCHEMBL2033139
• DB-348680
• CS-M0526
• DTXSID60589927
• 4-(4-methoxy-3 -nitro-phenyl)-morpholine
• D77380
• CS-16982
• RUASRJAQVAMJLA-UHFFFAOYSA-N
• AKOS016007074

• MDL： MFCD11036297
• Inchi： 1S/C11H14N2O4/c1-16-11-3-2-9(8-10(11)13(14)15)12-4-6-17-7-5-12/h2-3,8H,4-7H2,1H3
• InChI Key： RUASRJAQVAMJLA-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=C(C=2)[N+](=O)[O-])OC)CC1

Computed Properties

• Exact Mass: 238.09542
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 64.84

4-(4-Methoxy-3-nitrophenyl)morpholine Security Information

• Storage Condition：Sealed in dry,2-8°C(BD237600)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 4-(4-Methoxy-3-nitrophenyl)morpholine

4-(4-Methoxy-3-nitrophenyl)morpholine (CAS No. 383870-96-0): A Comprehensive Guide to Its Properties and Applications

4-(4-Methoxy-3-nitrophenyl)morpholine (CAS No. 383870-96-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This morpholine derivative is characterized by its unique molecular structure, combining a methoxy group, a nitro group, and a morpholine ring. Its chemical formula is C₁₁H₁₄N₂O₄, and it has a molecular weight of 238.24 g/mol. The compound is typically a yellow to light brown crystalline powder, soluble in organic solvents like dimethyl sulfoxide (DMSO) and methanol, but poorly soluble in water.

The synthesis of 4-(4-Methoxy-3-nitrophenyl)morpholine involves multi-step organic reactions, often starting from 4-methoxy-3-nitroaniline. Researchers have optimized its production to achieve high purity, which is crucial for its applications in drug discovery and material science. One of the most searched questions about this compound is: "What is the role of 4-(4-Methoxy-3-nitrophenyl)morpholine in pharmaceutical intermediates?" The answer lies in its versatile reactivity, making it a valuable building block for more complex molecules.

In recent years, 4-(4-Methoxy-3-nitrophenyl)morpholine has gained prominence due to its potential applications in kinase inhibitor development, a hot topic in cancer research. Kinase inhibitors are a class of drugs that target specific enzymes involved in cell signaling pathways, and this compound's structure makes it a promising candidate for further modification. Another frequently asked question is: "How does the nitro group in 4-(4-Methoxy-3-nitrophenyl)morpholine influence its biological activity?" The nitro group is known to enhance binding affinity to certain biological targets, which is why researchers are exploring its use in targeted therapies.

The compound's morpholine ring contributes to its solubility and bioavailability, key factors in drug design. This feature has led to increased interest in 4-(4-Methoxy-3-nitrophenyl)morpholine as a scaffold for central nervous system (CNS) drug development. With the growing demand for neurodegenerative disease treatments, this compound's potential is being actively investigated. Searches like "morpholine derivatives in Alzheimer's disease research" highlight this trend.

From an industrial perspective, 4-(4-Methoxy-3-nitrophenyl)morpholine is also used in the synthesis of advanced materials. Its electron-withdrawing nitro group and electron-donating methoxy group create interesting electronic properties, making it useful in organic electronics and photovoltaic research. This dual functionality answers another common query: "Can 4-(4-Methoxy-3-nitrophenyl)morpholine be used in solar cell technology?" While still in early stages, preliminary studies suggest potential applications in organic photovoltaics.

The global market for 4-(4-Methoxy-3-nitrophenyl)morpholine has seen steady growth, particularly in regions with strong pharmaceutical and chemical industries. Suppliers often receive inquiries about "purity specifications for research-grade 4-(4-Methoxy-3-nitrophenyl)morpholine", reflecting the compound's importance in high-value applications. Typical purity requirements range from 97% to 99%, with HPLC being the preferred analytical method for quality control.

Storage and handling of 4-(4-Methoxy-3-nitrophenyl)morpholine require standard laboratory precautions. It should be kept in a cool, dry place, protected from light and moisture. Researchers frequently search for "stability data of 4-(4-Methoxy-3-nitrophenyl)morpholine", and studies indicate good stability under recommended storage conditions for at least two years.

Future research directions for 4-(4-Methoxy-3-nitrophenyl)morpholine include exploring its potential in antibacterial agents and anti-inflammatory drugs. The compound's structural features make it a promising candidate for these applications, addressing current healthcare challenges. This aligns with trending searches like "new morpholine-based antibiotics" and "nitrophenyl compounds in drug discovery".

In conclusion, 4-(4-Methoxy-3-nitrophenyl)morpholine (CAS No. 383870-96-0) represents an important intermediate in modern chemical research. Its unique combination of functional groups offers diverse possibilities in pharmaceutical development and material science. As research continues to uncover new applications, this compound is likely to remain a focus of scientific interest and industrial demand.